Cas no 1211354-36-7 (methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate
• CAS No: 1211354-36-7
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 6216376
• PubChem ID: 102175259
• Update Time: 2025-05-23

methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate
• 1211354-36-7
• EN300-1912974

• Inchi： 1S/C10H11BrO3/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7/h2-5,9,12H,6H2,1H3/t9-/m1/s1
• InChI Key： JYWHGRXZHFTJSZ-SECBINFHSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate

Methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate: A Comprehensive Overview

Methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate, with the CAS number 1211354-36-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to a chiral center. The chiral center is part of a propanoate moiety, with a hydroxyl group and a 4-bromophenyl group also attached to the same carbon atom. This stereochemistry is crucial for its biological activity and has been extensively studied in recent years.

The synthesis of methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate involves a series of well-defined organic reactions. The starting material is typically 4-bromophenol, which undergoes nucleophilic substitution or coupling reactions to introduce the necessary functional groups. The stereochemistry at the chiral center is controlled during the synthesis, ensuring the correct configuration for the desired enantiomer. Recent advancements in asymmetric catalysis have made it possible to achieve high enantiomeric excess in the synthesis of this compound, which is critical for its application in drug development.

One of the most promising applications of methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate is in the field of drug delivery systems. Its unique structure allows it to act as a prodrug, where it can be metabolized in vivo to release active pharmaceutical ingredients. This property has been exploited in recent studies to develop targeted drug delivery systems with improved bioavailability and reduced side effects. For example, researchers have demonstrated that this compound can be used as a carrier for anti-cancer drugs, delivering them directly to tumor cells while minimizing systemic toxicity.

In addition to its role as a prodrug, methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate has also been investigated for its potential as a building block in organic synthesis. Its chiral center makes it an ideal substrate for enantioselective reactions, enabling the construction of complex molecules with high stereoselectivity. Recent studies have highlighted its utility in the synthesis of natural products and bioactive compounds, where precise control over stereochemistry is essential.

The biological activity of methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate has been extensively studied in vitro and in vivo. In particular, its ability to modulate cellular signaling pathways has been explored in various disease models. For instance, it has been shown to inhibit certain kinases involved in cancer progression, making it a potential candidate for anti-cancer therapies. Furthermore, its anti-inflammatory properties have been investigated in models of chronic inflammation, suggesting its potential application in treating inflammatory diseases.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate with biological targets. Molecular docking studies have revealed key interactions between this compound and target proteins, shedding light on its mechanism of action. These findings have guided further optimization of the compound's structure to enhance its potency and selectivity.

In conclusion, methyl (3R)-3-(4-bromophenyl)-3-hydroxypropanoate is a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure and stereochemistry make it an invaluable tool for drug development and organic synthesis. As research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in advancing medical science.